Cas no 2281774-76-1 (4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside)

4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside is a thioglycoside derivative commonly used as an intermediate in carbohydrate chemistry and glycosylation reactions. The acetyl-protected hydroxyl groups enhance stability and selectivity during synthetic processes, while the thio-linked 4-methylphenyl moiety facilitates efficient glycosidic bond formation under mild conditions. This compound is particularly valuable for its role in stereoselective glycosylation, offering high β-anomeric specificity. Its robust synthetic utility makes it a preferred choice for constructing complex oligosaccharides and glycoconjugates. The product is typically employed in research settings, including medicinal chemistry and glycobiology, due to its reliability in controlled glycosylation reactions. Proper handling under inert conditions is recommended to preserve reactivity.
4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside structure
2281774-76-1 structure
Product Name:4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside
CAS No:2281774-76-1
MF:C19H24O8S
MW:412.45
CID:5091971
Update Time:2025-10-31

4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-beta-D-glucopyranoside
    • 4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside
    • Inchi: 1S/C19H24O8S/c1-10-5-7-14(8-6-10)28-19-18(26-13(4)22)17(25-12(3)21)16(23)15(27-19)9-24-11(2)20/h5-8,15-19,23H,9H2,1-4H3/t15-,16-,17+,18-,19+/m1/s1
    • InChI Key: GNCRECKLQBDKKJ-FQBWVUSXSA-N
    • SMILES: C(=O)(O[C@@H]1[C@@H](OC(C)=O)[C@H](O)[C@H](O[C@H]1SC1C=CC(C)=CC=1)COC(=O)C)C

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Additional information on 4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside

Comprehensive Overview of 4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside (CAS No. 2281774-76-1)

The compound 4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside (CAS No. 2281774-76-1) is a highly specialized derivative of β-D-glucopyranoside, widely recognized for its applications in glycoscience and pharmaceutical research. This molecule features a thioglycoside linkage, which enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of acetyl groups at the 2, 3, and 6 positions further modulates its solubility and reactivity, enabling precise control in glycosylation reactions.

In recent years, the demand for thioglycosides like 4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside has surged due to their role in developing novel glycoconjugates and glycomimetics. Researchers are particularly interested in its potential for designing targeted drug delivery systems and biomarkers. The compound's unique structure allows it to serve as a building block for complex carbohydrates, which are critical in studying cell-cell interactions and immune responses.

One of the most frequently asked questions about 4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside is its compatibility with enzymatic synthesis and chemical glycosylation methods. Studies have shown that this compound exhibits excellent reactivity under mild conditions, making it suitable for green chemistry applications. Its protecting groups can be selectively removed, offering flexibility in multi-step synthetic routes.

The compound's relevance extends to the field of glycobiology, where it is used to investigate carbohydrate-protein interactions. With the growing interest in precision medicine, 4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside is being explored for its ability to mimic natural glycans, which play a pivotal role in disease diagnostics and therapeutic development. Its CAS No. 2281774-76-1 is often searched in academic and industrial databases, reflecting its importance in cutting-edge research.

From a commercial perspective, the synthesis and supply of 4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside are tightly regulated to ensure high purity and consistency. Suppliers emphasize its use in high-throughput screening and combinatorial chemistry, where reproducibility is paramount. The compound's stability under various storage conditions also makes it a preferred choice for long-term research projects.

In summary, 4-Methylphenyl 2,3,6-tri-O-acetyl-1-thio-β-D-glucopyranoside (CAS No. 2281774-76-1) represents a critical tool in modern glycoscience. Its versatility in synthesis, coupled with its applications in drug discovery and biomedical research, ensures its continued prominence in scientific literature and industrial workflows. As the field of glycotherapeutics evolves, this compound is poised to play an even greater role in advancing human health.

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